Cas no 2224128-52-1 (3-Ethyl-1-methyl-4-(1-oxo-2-propen-1-yl)-2-piperazinone)

• Product Name: 3-Ethyl-1-methyl-4-(1-oxo-2-propen-1-yl)-2-piperazinone
• CAS No: 2224128-52-1
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5411169
• Update Time: 2025-10-25

3-Ethyl-1-methyl-4-(1-oxo-2-propen-1-yl)-2-piperazinone Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-1-methyl-4-(1-oxo-2-propen-1-yl)-2-piperazinone

• Inchi： 1S/C10H16N2O2/c1-4-8-10(14)11(3)6-7-12(8)9(13)5-2/h5,8H,2,4,6-7H2,1,3H3
• InChI Key： WDOUTECLHSLJNJ-UHFFFAOYSA-N
• SMILES： N1(C)CCN(C(=O)C=C)C(CC)C1=O

Experimental Properties

• Density: 1.058±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 395.0±31.0 °C(Predicted)
• pka: -0.88±0.40(Predicted)

Additional information on 3-Ethyl-1-methyl-4-(1-oxo-2-propen-1-yl)-2-piperazinone

3-Ethyl-1-methyl-4-(1-oxo-2-propen-1-yl)-2-piperazinone: A Comprehensive Overview

The compound 3-Ethyl-1-methyl-4-(1-oxo-2-propen-1-yl)-2-piperazinone (CAS No. 222412852) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound belongs to the class of piperazinones, which are six-membered rings containing two nitrogen atoms and a ketone group. The structure of this molecule is characterized by a piperazinone ring substituted with an ethyl group at position 3, a methyl group at position 1, and a propenoyl group at position 4. These substituents contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of piperazinones in drug discovery and development. The presence of the propenoyl group in this compound introduces additional functionality, making it a promising candidate for various biological applications. Researchers have explored its potential as a precursor for more complex molecules, including those with anti-inflammatory, antioxidant, and antimicrobial properties. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibit significant activity against certain bacterial strains, suggesting its role in antibiotic development.

The synthesis of 3-Ethyl-1-methyl-4-(1-oxo-2-propen-1-yll)-2-piperazinone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable approach involves the cyclization of an amino ketone intermediate under specific reaction conditions to form the piperazinone ring. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical and agrochemical industries.

Another area of interest is the stereochemistry of this compound. The configuration of substituents on the piperazinone ring can significantly influence its biological activity. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are essential for studying its pharmacokinetics and bioavailability. For example, researchers have reported that the (R)-enantiomer exhibits superior activity compared to its (S)-counterpart in certain assays, underscoring the importance of stereocontrol in drug design.

In terms of applications, 3-Ethyl-methyl-piperazinone derivatives have shown promise in the development of agrochemicals, particularly as fungicides and insecticides. Their ability to inhibit key enzymes involved in fungal growth has made them attractive candidates for crop protection products. Additionally, preliminary studies suggest that these compounds may also find use in cosmetic formulations due to their potential antiaging properties.

From an environmental perspective, the biodegradability and ecological impact of 3-Ethyl-methyl-piperazinone have been evaluated in recent years. Studies indicate that under aerobic conditions, this compound undergoes rapid degradation, reducing its environmental footprint. This makes it a more sustainable option compared to some traditional chemicals used in similar applications.

In conclusion, 3-Ethyl-methyl-piperazinone is a versatile compound with a wide range of potential applications across multiple industries. Its unique structure, combined with advancements in synthetic methodologies and biological studies, positions it as a valuable tool in modern chemical research. As ongoing research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in both academic and industrial settings.